2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95%

• IUPAC Name: 5-(3-methylsulfanylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NOS/c1-15-11-4-2-3-9(7-11)10-5-6-12(14)13-8-10/h2-8H,1H3,(H,13,14)
• InChI Key: WVBKIZFWQXQYCK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CNC(=O)C=C2
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol

Description

2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% (2H5MTP) is a chemical compound with a wide range of applications in scientific research. It is a highly versatile compound that can be used in a variety of ways, including as a reagent, a catalyst, and a reactant.

Scientific Research Applications

2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% has a wide range of applications in scientific research. It has been used in the synthesis of new organic compounds, such as 2-hydroxy-3-(3-methylthiophenyl)pyridine-4-carboxylic acid (2H3MPCA). It has also been used as a reagent in the synthesis of biologically active compounds, such as the anti-cancer drug 5-chloro-2-hydroxy-3-(3-methylthiophenyl)pyridine-4-carboxylic acid (5C2H3MPCA). Additionally, 2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% has been used in the synthesis of polymers materials, such as poly(2-hydroxy-5-(3-methylthiophenyl)pyridine-4-carboxylate) (PH5MPC).

Mechanism of Action

2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% acts as a reagent, catalyst, or reactant in a variety of chemical reactions. It can be used to create a variety of different compounds, including organic compounds, biologically active compounds, and polymers. It can also act as a catalyst in a variety of reactions, including the synthesis of new compounds, the degradation of existing compounds, and the formation of polymers.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, which can help protect cells from oxidative damage. Additionally, it has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it is non-toxic and has a wide range of applications. However, it does have some limitations. It is not soluble in water, so it must be dissolved in an organic solvent before use. Additionally, it is not very soluble in organic solvents, so it must be used in small amounts.

Future Directions

There are a variety of potential future directions for 2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95%. It could be used in the synthesis of new organic compounds, such as 2-hydroxy-3-(3-methylthiophenyl)pyridine-4-carboxylic acid (2H3MPCA). It could also be used as a reagent in the synthesis of biologically active compounds, such as the anti-cancer drug 5-chloro-2-hydroxy-3-(3-methylthiophenyl)pyridine-4-carboxylic acid (5C2H3MPCA). Additionally, 2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% could be used in the synthesis of polymers materials, such as poly(2-hydroxy-5-(3-methylthiophenyl)pyridine-4-carboxylate) (PH5MPC). Finally, it could be used in the development of new catalysts and reactants for a variety of chemical reactions.

Synthesis Methods

2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95% can be synthesized via a three-step reaction. The first step is the reaction of 2-hydroxy-5-(3-methylthiophenyl)pyridine-4-carboxylic acid (2H5MPCA) with sodium hydroxide to form 2-hydroxy-5-(3-methylthiophenyl)pyridine-4-carboxylate (2H5MPC). The second step is the reaction of 2H5MPC with hydrazine hydrate to form 2-hydroxy-5-(3-methylthiophenyl)pyridine-4-hydrazide (2H5MPH). The final step is the reaction of 2H5MPH with sodium hydroxide to form 2-Hydroxy-5-(3-methylthiophenyl)pyridine, 95%.